Cas no 114649-71-7 (Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-)
114649-71-7 structure
Product Name:Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-
CAS No:114649-71-7
MF:C11H13NO
MW:175.227022886276
CID:132486
PubChem ID:14002482
Update Time:2025-04-19
Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-
- 2-(3-hydroxy-4-propan-2-ylphenyl)acetonitrile
- Benzeneacetonitrile, 3-hydroxy-4-(1-methylethyl)- (9CI)
- 114649-71-7
- DTXSID90554042
- [3-Hydroxy-4-(propan-2-yl)phenyl]acetonitrile
-
- Inchi: 1S/C11H13NO/c1-8(2)10-4-3-9(5-6-12)7-11(10)13/h3-4,7-8,13H,5H2,1-2H3
- InChI Key: IHYGDIHJTWHLKP-UHFFFAOYSA-N
- SMILES: OC1C=C(CC#N)C=CC=1C(C)C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
114649-71-7 (Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-) Related Products
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